Ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate

• IUPAC Name: ethyl 5-(2,5-dimethylphenyl)-1,3-oxazole-2-carboxylate
• InChI: InChI=1S/C14H15NO3/c1-4-17-14(16)13-15-8-12(18-13)11-7-9(2)5-6-10(11)3/h5-8H,4H2,1-3H3
• InChI Key: ZLBDSVUFJGITPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=C(O1)C2=C(C=CC(=C2)C)C
• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol
• CAS No.: 2097963-30-7

Description

Molecular Structure Analysis

The molecular structure of Ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate consists of a five-membered oxazole ring attached to a phenyl ring and an ethyl ester group. The exact structure can be determined using techniques such as X-ray crystallography.

Scientific Research Applications

Structure and Synthesis

Research on compounds related to ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate often focuses on the synthesis and structural analysis of oxazole derivatives. These compounds are of interest due to their diverse potential applications, including their use as intermediates in the synthesis of more complex molecules. For instance, the study of the crystal structure of a triazaoxatricyclodecadiene derivative reveals the complex nature of these molecules and their potential as structural scaffolds in organic synthesis (Gelli et al., 1994).

Synthesis of Heterocyclic Compounds

The synthesis of 5-substituted 3-[5-(2,5-dimethylphenyl)-1,2-oxazol-3-yl]-1,2,4-oxadiazoles demonstrates the utility of this compound derivatives in creating novel heterocyclic compounds. These efforts highlight the compound's role in generating new materials with potential applications in various fields, including pharmaceuticals (Potkin, Petkevich, & Kurman, 2009).

Material Science Applications

Research into novel heterocyclic disperse dyes incorporating thiophene moieties for dyeing polyester fibers showcases the application of this compound derivatives in material science. These studies aim to develop new dyes with improved fastness properties for textile applications, indicating the compound's relevance beyond medicinal and organic chemistry (Iyun et al., 2015).

Medicinal Chemistry

In the context of medicinal chemistry, oxazole derivatives have been explored as inhibitors of amyloid fibril formation, with specific derivatives showing promise in reducing amyloidogenesis. Such studies underline the potential therapeutic applications of this compound derivatives in treating diseases associated with protein misfolding and aggregation (Razavi et al., 2005).

Safety and Hazards

Ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate is not intended for human or veterinary use. It may be harmful if swallowed, in contact with skin, or if inhaled. Protective measures such as wearing gloves, protective clothing, and eye protection are recommended.